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These application notes provide a comprehensive overview of the novel B-cell lymphoma 2
(BCL-2) inhibitor, Lisaftoclax (also known as APG-2575), and its application in Chronic
Lymphocytic Leukemia (CLL) models. This document includes a summary of its mechanism of
action, preclinical and clinical efficacy, safety profile, and detailed protocols for its use in
research and clinical trial settings.

Introduction

Chronic Lymphocytic Leukemia (CLL) is characterized by the accumulation of neoplastic B-
lymphocytes, largely driven by the overexpression of the anti-apoptotic protein BCL-2.[1]
Lisaftoclax is a potent and selective oral BCL-2 inhibitor designed to restore the natural
process of apoptosis in cancer cells.[2][3] It has demonstrated significant antitumor activity in
both preclinical models and clinical trials involving patients with CLL, including those with
relapsed or refractory disease.[4][5] Lisaftoclax is being investigated as both a monotherapy
and in combination with other targeted agents.
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Mechanism of Action

Lisaftoclax functions as a BH3 mimetic, selectively binding to the BCL-2 protein with high
affinity (Ki < 0.1 nmol/L). This action disrupts the interaction between BCL-2 and pro-apoptotic
proteins like BIM. The release of BIM initiates the downstream activation of BAX/BAK, leading
to mitochondrial outer membrane permeabilization, caspase activation, and ultimately,

apoptosis.
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Mechanism of action of Lisaftoclax in inducing apoptosis.
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Quantitative Data Summary

Preclinical Activity of Lisaftoclax

Cell
Assay Type . Parameter Value Reference
Line/Model
Biochemical )
o Ki for BCL-2 <0.1nM
Binding Assay
Cell Viability RS4;11 (BCL-2
IC50 5.5 nM
Assay dependent)
Cell Viability Molm13 (BCL-xL
IC50 6.4 nM
Assay dependent)

Clinical Efficacy of Lisaftoclax in Relapsed/Refractory

(RIR) CLLISLL

Number of Overall Complete Partial
Treatment .
. Patients Response Response Response Reference
Regimen .
(evaluable) Rate (ORR) (CRICRI) (PR)
2.4% (1 65.9% (27
Monotherapy 41 68.3% ] ]
patient) patients)
63.6% (14
Monotherapy 22 63.6% )
patients)
80% (12
Monotherapy 15 80% )
patients)
+
o 87 97.7%
Acalabrutinib
+ Rituximab 39 84.6%

Common Treatment-Emergent Adverse Events (TEAES)
with Lisaftoclax (Any Grade)
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Adverse Event Monotherapy Frequency Reference
Neutropenia 26.9% - 55.6%

Diarrhea 20% - 48.1%

Anemia 28.8% - 42.2%

Thrombocytopenia 28.8% - 37.8%

Fatigue 34.6%

Nausea 30.8%

Experimental Protocols
Protocol 1: In Vitro Cell Viability Assay

This protocol is a general guideline for assessing the cytotoxic effects of Lisaftoclax on CLL cell
lines.

e Cell Culture: Culture BCL-2 dependent hematologic cancer cell lines (e.g., RS4;11) in
appropriate media and conditions.

o Cell Seeding: Plate cells in 96-well plates at a density of 5,000-10,000 cells per well.

o Compound Preparation: Prepare a stock solution of Lisaftoclax in DMSO. Serially dilute the
compound in culture media to achieve the desired final concentrations.

o Treatment: Add the diluted Lisaftoclax to the appropriate wells. Include vehicle control
(DMSO) and untreated control wells.

 Incubation: Incubate the plates for 72-96 hours.

 Viability Assessment: Measure cell viability using a standard method such as Cell Counting
Kit-8 (CCK-8) or a tetrazolium-based (WST) assay.

» Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) values by plotting
the percentage of cell viability against the logarithm of the drug concentration and fitting the
data to a dose-response curve.
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Protocol 2: Clinical Trial Dosing and Administration
(Monotherapy)

The following is a representative protocol based on published clinical trial designs for
Lisaftoclax monotherapy in patients with R/R CLL/SLL.

Patient Eligibility (Inclusion Criteria Summary):

Age = 18 years.

Confirmed diagnosis of CLL/SLL requiring treatment.

Relapsed or refractory to at least one prior therapy.

Adequate bone marrow, renal, and liver function.

ECOG performance status of 0-2.

Click to download full resolution via product page

Generalized workflow for a Lisaftoclax clinical trial.

Dose Ramp-Up Schedule: To mitigate the risk of Tumor Lysis Syndrome (TLS), a daily dose
ramp-up is employed. A typical schedule may be as follows:

Day 1: 20 mg

Day 2: 50 mg

Day 3: 100 mg

Day 4: 200 mg
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e Day 5: 400 mg

o Day 6 onwards: Target dose (e.g., 600 mg)

Administration:

 Lisaftoclax is administered orally once dalily.

o Treatment is given in 28-day cycles.

« Continue treatment until disease progression or unacceptable toxicity.
Monitoring:

o Closely monitor patients for signs of TLS, especially during the ramp-up phase.
» Assessments for safety and tolerability should be conducted regularly.

» Disease response should be evaluated according to iwCLL guidelines, typically every 2-3
cycles.

Protocol 3: Xenograft Mouse Model of CLL

This protocol provides a general framework for evaluating the in vivo efficacy of Lisaftoclax.

e Cell Line and Animals: Use an appropriate CLL cell line and immunodeficient mice (e.g.,
NOD/SCID).

e Tumor Implantation: Subcutaneously inject a suspension of CLL cells into the flank of each
mouse.

e Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers
regularly.

e Randomization: When tumors reach a predetermined size, randomize the mice into
treatment and control groups.

e Treatment Administration: Prepare Lisaftoclax in a suitable vehicle for oral gavage.
Administer the drug daily to the treatment group, while the control group receives the vehicle
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only.

» Efficacy Assessment: Continue to monitor tumor volume and body weight throughout the
study.

o Endpoint: At the end of the study, euthanize the mice and excise the tumors for further
analysis (e.g., immunohistochemistry for markers of apoptosis like cleaved caspase-3).

o Data Analysis: Compare the tumor growth inhibition between the treated and control groups.

Conclusion

Lisaftoclax is a promising BCL-2 inhibitor with demonstrated preclinical and clinical activity in
Chronic Lymphocytic Leukemia. Its favorable safety profile and the feasibility of a rapid daily
dose ramp-up make it a potentially valuable therapeutic option. The protocols outlined in these
notes provide a foundation for further investigation into the efficacy and mechanisms of
Lisaftoclax in CLL and other hematologic malignancies. Ongoing Phase 3 trials will further
elucidate its role in the evolving treatment landscape for CLL.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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